Cas no 331760-56-6 (Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate)

• Product Name: Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate
• CAS No: 331760-56-6
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• MDL: MFCD01036769
• CID: 3066768
• PubChem ID: 135446657
• Update Time: 2025-07-21

Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>Ethyl 2-(acetylamino)-5-[(1E)-N-hydroxyethanimido-yl]-4-phenylthiophene-3-c arboxylate
• STK280003
• ethyl 2-(acetylamino)-5-(N-hydroxyethanimidoyl)-4-phenyl-3-thiophenecarboxylate
• Ethyl2-acetamido-5-(1-(hydroxyimino)ethyl)-4-phenylthiophene-3-carboxylate
• ethyl 2-(acetylamino)-5-[(1E)-N-hydroxyethanimidoyl]-4-phenylthiophene-3-carboxylate
• ethyl 2-acetamido-5-[(E)-N-hydroxy-C-methylcarbonimidoyl]-4-phenylthiophene-3-carboxylate
• SCHEMBL2511448
• ALBB-013274
• VS-01725
• Ethyl 2-(acetylamino)-5-[(1E)-N-hydroxyethanimido-yl]-4-phenylthiophene-3-carboxylate
• CS-0361318
• 3-thiophenecarboxylic acid, 2-(acetylamino)-5-[(1E)-1-(hydroxyimino)ethyl]-4-phenyl-, ethyl ester
• AB00091364-01
• AKOS000560284
• Ethyl (E)-2-acetamido-5-(1-(hydroxyimino)ethyl)-4-phenylthiophene-3-carboxylate
• Ethyl 2-acetamido-5-(1-(hydroxyimino)ethyl)-4-phenylthiophene-3-carboxylate
• AH-262/36993004
• MFCD01036769
• 331760-56-6
• ETHYL 2-ACETAMIDO-5-[1-(HYDROXYIMINO)ETHYL]-4-PHENYLTHIOPHENE-3-CARBOXYLATE
• BBL007825
• SCHEMBL10297766
• Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate

• MDL： MFCD01036769
• Inchi： 1S/C17H18N2O4S/c1-4-23-17(21)14-13(12-8-6-5-7-9-12)15(10(2)19-22)24-16(14)18-11(3)20/h5-9,22H,4H2,1-3H3,(H,18,20)/b19-10+
• InChI Key： IHTFNFQGKDTXIC-VXLYETTFSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C2C=CC=CC=2)=C1/C(/C)=N/O)NC(C)=O

Computed Properties

• Exact Mass: 346.09872823Da
• Monoisotopic Mass: 346.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 116Ų

Additional information on Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate

Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate (CAS No. 331760-56-6): A Comprehensive Overview

Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate (CAS No. 331760-56-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular architecture of Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate incorporates several key functional groups, including an acetylamino moiety, a N-hydroxyethanimido group, and a phenylthiophene core. These structural features are not only critical for its chemical reactivity but also contribute to its potential biological activity. The presence of the acetylamino group, for instance, suggests the possibility of amide bond formation, which is a common motif in many bioactive molecules. Similarly, the N-hydroxyethanimido moiety introduces a hydroxyl group adjacent to a double bond, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity.

In recent years, there has been growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a phenylthiophene core into Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate not only enhances its structural complexity but also potentially extends its biological spectrum. This makes the compound an intriguing subject for further exploration in the search for novel therapeutic agents.

The synthesis of Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the thiophene ring, followed by the introduction of the acetylamino and N-hydroxyethanimido groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its complexity as a chemical entity.

The pharmacological potential of Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate has been explored in several preclinical studies. These studies have revealed that the compound exhibits notable activity against various disease models, including inflammation and cancer. The acetylamino group has been shown to modulate enzymatic pathways involved in inflammation, while the N-hydroxyethanimido moiety may contribute to its cytotoxic effects on cancer cells. Additionally, the phenylthiophene core has been implicated in interactions with specific biological targets, suggesting multiple mechanisms of action.

In light of these findings, Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate represents a valuable scaffold for drug discovery efforts. Its unique structural features offer opportunities to develop novel therapeutic agents with improved efficacy and reduced side effects. Furthermore, its potential applications in treating chronic diseases make it an attractive candidate for further clinical investigation.

The future direction of research on Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate should focus on optimizing its synthesis for large-scale production and conducting comprehensive pharmacological evaluations. Additionally, exploring its mechanism of action at the molecular level will provide deeper insights into its therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate this compound's promise into tangible medical benefits.

In conclusion, Ethyl 2-(Acetylamino)-5-(1E)-N-hydroxyethanimido-yl-4-phenylthiophene-3-carboxylate (CAS No. 331760-56-6) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for developing new drugs targeting various diseases. As our understanding of its properties continues to grow, so too does the likelihood that it will play a crucial role in future medical advancements.